N-(4-{[(1-adamantylamino)carbonyl]amino}phenyl)acetamide

• IUPAC Name: N-[4-(1-adamantylcarbamoylamino)phenyl]acetamide
• InChI: InChI=1S/C19H25N3O2/c1-12(23)20-16-2-4-17(5-3-16)21-18(24)22-19-9-13-6-14(10-19)8-15(7-13)11-19/h2-5,13-15H,6-11H2,1H3,(H,20,23)(H2,21,22,24)
• InChI Key: WMMHANRRDBYZRY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

N-(4-{[(1-adamantylamino)carbonyl]amino}phenyl)acetamide, commonly known as ADA, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. ADA is a small molecule that has been found to have a wide range of biological activities, making it a valuable tool for studying different biochemical pathways.

Mechanism of Action

The mechanism of action of ADA is not fully understood, but it is believed to act by inhibiting the activity of various enzymes. ADA has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. These activities make ADA a potential drug candidate for the treatment of various diseases.
Biochemical and Physiological Effects:
ADA has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. ADA has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, ADA has been found to inhibit the replication of certain viruses, including HIV-1 and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ADA in lab experiments is its wide range of biological activities. ADA can be used to study different biochemical pathways and develop new drugs. Another advantage of ADA is its relatively simple synthesis method, which allows for large-scale production. However, one limitation of using ADA in lab experiments is its potential toxicity. ADA has been found to be toxic to certain cell lines at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of ADA in scientific research. One potential direction is the development of ADA-based drugs for the treatment of various diseases, including cancer and viral infections. Another direction is the study of ADA's mechanism of action, which may provide insights into the development of new drugs. Additionally, the use of ADA in combination with other drugs may enhance their therapeutic efficacy. Overall, the future directions for the use of ADA in scientific research are promising and may lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of ADA involves the reaction of 1-adamantylamine with 4-aminobenzoic acid, followed by the addition of acetic anhydride. The resulting product is then purified using column chromatography to obtain pure ADA. The synthesis of ADA is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

ADA has been extensively used in scientific research due to its various biological activities. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. ADA has also been shown to inhibit the activity of various enzymes, including carbonic anhydrase and acetylcholinesterase. These properties make ADA a valuable tool for studying different biochemical pathways and developing new drugs.